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This document provides detailed application notes and experimental protocols for the use of

Titanium Aluminum Carbide (Ti3AlC2), a prominent member of the MAX phase family of

materials, in the fields of electrical contacts and high-temperature protective coatings. Its

unique combination of metallic and ceramic properties, including excellent electrical and

thermal conductivity, good machinability, and superior high-temperature stability and oxidation

resistance, makes it a highly promising material for these demanding applications.

Section 1: Ti3AlC2 for Electrical Contacts
Ti3AlC2 and its composites are being explored as advanced materials for electrical contacts,

offering a potential replacement for conventional materials like Ag/CdO. The inherent

conductivity of Ti3AlC2, combined with the possibility of creating composites with highly

conductive metals like silver and copper, allows for the development of materials with tailored

electrical and mechanical properties.
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The following tables summarize key performance data for Ti3AlC2 and its composites relevant

to electrical contact applications.

Table 1: Electrical Properties of Ti3AlC2 and its Composites

Material
Composition

Electrical
Resistivity (μΩ·m)

Electrical
Conductivity (%
IACS*)

Reference(s)

Pure Ti3AlC2 0.35 ± 0.03 ~49 [1]

Ag / 5 vol% Ti3AlC2 - 59.5 [2]

Ag / Ti3AlC2 42 x 10⁻³ - [3][4]

Ag / Ti3C2Tx (derived

from Ti3AlC2)
30 x 10⁻³ - [3][4]

Ti3AlC2:Cu (1:1 by

wt.)
- 75 [5]

*IACS: International Annealed Copper Standard

Table 2: Mechanical Properties of Ti3AlC2 and its Composites for Electrical Contacts

Material
Composition

Microhardness
(HV)

Compressive
Strength (MPa)

Tensile
Strength (MPa)

Reference(s)

Pure Ti3AlC2 4.2 GPa - - [1]

Ag / 5 vol%

Ti3AlC2
94.5 ± 0.3 - 220.0 [2]

Ag / Ti3AlC2 - - 145.52 [4]

Ag / Ti3C2Tx 64 - 32.77 [4]

Ti3AlC2:Cu (1:1

by wt.)
310 573 - [5]
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Experimental Protocols for Ti3AlC2-Based Electrical
Contacts
Protocol 1: Synthesis of Ti3AlC2 Powder via Molten Salt Synthesis

This protocol describes a method for synthesizing Ti3AlC2 powder using a molten salt

medium, which facilitates the reaction at lower temperatures compared to solid-state routes.[5]

[6][7][8][9]

Materials and Equipment:

Titanium (Ti) powder, Aluminum (Al) powder, and Carbon (C) powder (graphite)

Sodium Chloride (NaCl) and Potassium Chloride (KCl)

High-purity alumina crucible

Tube furnace with a controlled atmosphere (e.g., flowing Argon)

Ball mill (optional, for precursor homogenization)

Deionized water

Filtration setup

Drying oven

Procedure:

Precursor Preparation:

Weigh the elemental powders of Ti, Al, and C in a stoichiometric molar ratio of 3:1.2:2. An

excess of Al is often used to compensate for potential evaporation.

For enhanced homogeneity, the powders can be ball-milled. Milling parameters can be

varied, for instance, for 10-20 hours at 400-500 rpm.[10][11]

Molten Salt Mixture:
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Prepare a eutectic mixture of NaCl and KCl (50:50 by weight).

Mix the precursor powders with the salt mixture. A salt-to-precursor mass ratio of 10:1 is

often effective.[6][7]

Sintering:

Place the mixture in an alumina crucible and load it into a tube furnace.

Heat the furnace under a flowing argon atmosphere to the desired temperature.

Successful synthesis has been reported at temperatures between 900°C and 1000°C.[6]

[7]

Hold at the sintering temperature for a specified duration. For example, 10 hours at 900°C,

5 hours at 950°C, or 2 hours at 1000°C.[6][7]

Cool the furnace to room temperature.

Purification:

Crush the sintered product.

Wash the crushed powder repeatedly with hot deionized water to dissolve the NaCl-KCl

salt.

Filter the suspension to collect the Ti3AlC2 powder.

Dry the powder in an oven.

Protocol 2: Fabrication of Ag/Ti3AlC2 Electrical Contacts by Powder Metallurgy

This protocol outlines the fabrication of Silver/Ti3AlC2 composite electrical contacts using a

powder metallurgy route.[2][3][4][12]

Materials and Equipment:

Ti3AlC2 powder (synthesized as per Protocol 1 or commercially sourced)

Silver (Ag) powder
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Ball mill or powder mixer

Hydraulic press with a die

Sintering furnace with a controlled atmosphere (e.g., Argon)

Procedure:

Powder Mixing:

Weigh the Ag and Ti3AlC2 powders to the desired volume or weight ratio (e.g., Ag with 5

vol% Ti3AlC2).[2]

Mix the powders thoroughly to ensure a homogeneous distribution. This can be done

using a ball mill for a set duration.

Compaction:

Pour the mixed powder into a die.

Press the powder at a high pressure (e.g., 100-800 MPa) to form a green compact.[2]

Sintering:

Place the green compact in a sintering furnace.

Heat the furnace under a flowing argon atmosphere to a temperature of approximately

700°C to 950°C.[2][3]

Hold at the sintering temperature for a duration of 1 to 2 hours.[2][3]

Cool the furnace to room temperature.

Protocol 1: Ti3AlC2 Powder Synthesis Protocol 2: Ag/Ti3AlC2 Contact Fabrication

Precursor Mixing
(Ti, Al, C)

Molten Salt Addition
(NaCl-KCl)

Sintering
(900-1000°C, Ar atm) Washing & Drying Powder Mixing

(Ag + Ti3AlC2)
Ti3AlC2 Powder Cold Pressing

(100-800 MPa)
Sintering

(700-950°C, Ar atm) Final Contact
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Fig. 1: Experimental workflow for Ti3AlC2 electrical contacts.

Section 2: Ti3AlC2 for High-Temperature Coatings
The excellent oxidation and corrosion resistance of Ti3AlC2 at elevated temperatures makes it

a prime candidate for protective coatings in harsh environments, such as in aerospace and

power generation industries.

Quantitative Data for Ti3AlC2 High-Temperature
Coatings
Table 3: High-Temperature Properties of Ti3AlC2 Coatings

Property Value Test Conditions Reference(s)

Oxidation Resistance
Forms a stable,

protective Al2O3 layer
> 1000°C in air [13]

Thermal Stability
Stable up to ~1250°C

in inert atmosphere
Ar-10vol.%CO [14]

Wear Rate

(TiC/Ti3AlC2-Co

coating)

Lower than TiC-Co

and TiC-Ni cermets
600°C [15]

Experimental Protocols for Ti3AlC2 High-Temperature
Coatings
Protocol 3: Substrate Preparation for Thermal Spraying

Proper substrate preparation is critical for the adhesion and performance of thermally sprayed

coatings.[15][16][17][18][19]

Materials and Equipment:

Substrate material (e.g., stainless steel, superalloys)
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Degreasing solvent (e.g., acetone, ethanol)

Grit blasting equipment

Abrasive grit (e.g., alumina, silicon carbide)

Compressed air source

Procedure:

Degreasing: Thoroughly clean the substrate surface with a suitable solvent to remove any

oil, grease, or other contaminants.

Grit Blasting: Roughen the surface by grit blasting. This creates a profile that enhances the

mechanical interlocking of the coating.

Cleaning: After grit blasting, use clean, dry compressed air to remove any residual dust and

abrasive particles from the surface. The coating should be applied as soon as possible after

preparation to prevent re-oxidation of the surface.

Protocol 4: Deposition of Ti3AlC2 Coatings by Atmospheric Plasma Spraying (APS)

APS is a versatile technique for depositing thick, protective coatings of Ti3AlC2.[1][20][21][22]

[23]

Materials and Equipment:

Ti3AlC2 powder (sieved to an appropriate particle size range)

Atmospheric plasma spray system

Plasma gases (e.g., Argon, Hydrogen, Nitrogen)

Prepared substrate

Procedure:

Parameter Setup:
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Mount the prepared substrate in the spray chamber.

Set the plasma spray parameters. These can vary significantly depending on the

equipment and desired coating properties. Typical parameters are provided in Table 4.

Spraying:

Ignite the plasma torch and allow it to stabilize.

Introduce the Ti3AlC2 powder into the plasma jet at a controlled feed rate.

Move the plasma torch relative to the substrate to build up the coating to the desired

thickness.

Cooling: Allow the coated component to cool in a controlled manner.

Table 4: Typical Atmospheric Plasma Spraying Parameters for Ceramic Coatings

Parameter Typical Range

Plasma Gas 1 (e.g., Ar) Flow Rate 30-60 L/min

Plasma Gas 2 (e.g., H2 or N2) Flow Rate 5-15 L/min

Current 500-700 A

Voltage 30-50 V

Powder Feed Rate 20-40 g/min

Spray Distance 100-170 mm

Protocol 5: Deposition of Ti3AlC2 Coatings by Filtered Cathodic Vacuum Arc (FCVA) and Post-

Annealing

This two-step method involves depositing an amorphous Ti-Al-C film at room temperature

followed by a high-temperature anneal to crystallize the Ti3AlC2 phase. This can produce

dense and well-adhered coatings.[24][25][26]

Materials and Equipment:
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Filtered Cathodic Vacuum Arc (FCVA) deposition system

High-purity Ti and Al cathodes

Reactive gas (e.g., Acetylene - C2H2)

High-vacuum annealing furnace

Procedure:

Deposition:

Mount the prepared substrate in the FCVA chamber.

Evacuate the chamber to a high vacuum.

Deposit a Ti-Al-C film by co-sputtering from Ti and Al cathodes in the presence of a

controlled flow of C2H2 gas.

Post-Annealing:

Transfer the coated substrate to a vacuum furnace.

Anneal the coating at a temperature between 600°C and 800°C for approximately 1 hour

to crystallize the Ti3AlC2 phase.[24][26] A controlled heating and cooling rate is

recommended.

Protocol 3: Substrate Preparation

Protocol 4: Atmospheric Plasma Spraying

Protocol 5: FCVA + AnnealingDegreasing Grit Blasting Cleaning

Parameter Setup

FCVA Deposition

Spraying Cooling

Post-Annealing
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Fig. 2: Experimental workflow for Ti3AlC2 high-temperature coatings.

Section 3: Standardized Testing Protocols
Protocol 6: High-Temperature Oxidation Testing

This protocol is based on the principles outlined in ASTM D2485 for evaluating coatings at high

temperatures.[27][28]

Procedure:

Sample Preparation: Prepare coated specimens of a standardized size.

Exposure: Place the specimens in a high-temperature furnace in an air atmosphere.

Heating Cycle: Heat the furnace to the desired test temperature (e.g., 1000°C - 1400°C) and

hold for a specified duration. For cyclic testing, the samples are repeatedly heated and

cooled.

Analysis: After exposure, evaluate the samples for:

Weight change (gravimetric analysis).

Visual inspection for cracking, spalling, and discoloration.

Microstructural analysis (e.g., using SEM) to examine the oxide scale formation.

Phase analysis (e.g., using XRD) to identify the composition of the oxide layer.

Protocol 7: Wear Testing (Pin-on-Disk)

This protocol follows the ASTM G99 standard for pin-on-disk wear testing.[29][30][31][32]

Procedure:

Sample Preparation: A pin or ball is prepared as one part of the friction couple, and the

coated substrate serves as the disk.
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Test Setup: The pin is brought into contact with the coated disk under a specified normal

load.

Testing: The disk is rotated at a constant speed for a set number of cycles or a specific

sliding distance.

Data Acquisition: During the test, the frictional force is continuously measured to determine

the coefficient of friction.

Analysis: After the test, the wear on both the pin and the disk is quantified. This can be done

by measuring the volume of material lost, typically through profilometry of the wear track on

the disk and microscopic analysis of the wear scar on the pin.

Protocol 8: Electrical Resistivity Measurement

The four-point probe method is a standard technique for accurately measuring the electrical

resistivity of conductive materials.[24][33][34][35][36]

Procedure:

Sample Preparation: Prepare a sample of the Ti3AlC2 composite with a well-defined

geometry.

Probe Configuration: A four-point probe head, consisting of four equally spaced, co-linear

probes, is brought into contact with the sample surface.

Measurement: A constant current is passed through the two outer probes, and the voltage is

measured between the two inner probes.

Calculation: The volume resistivity (ρ) is calculated using the measured current (I), voltage

(V), and a geometric correction factor that depends on the probe spacing and the sample

dimensions.
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Fig. 3: Overview of standardized testing protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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